Cas no 2229256-43-1 (1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethane-1,2-diol)

• Product Name: 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethane-1,2-diol
• CAS No: 2229256-43-1
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 6461915
• PubChem ID: 165652647
• Update Time: 2025-05-20

1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethane-1,2-diol
• 2229256-43-1
• 1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]ethane-1,2-diol
• EN300-1775756

• Inchi： 1S/C9H10N4O2/c14-4-8(15)7-1-2-9(11-3-7)13-6-10-5-12-13/h1-3,5-6,8,14-15H,4H2
• InChI Key： JUBMCVLNWJCHPU-UHFFFAOYSA-N
• SMILES： OC(CO)C1=CN=C(C=C1)N1C=NC=N1

Computed Properties

• Exact Mass: 206.08037557g/mol
• Monoisotopic Mass: 206.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 84.1Ų

Additional information on 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethane-1,2-diol

Introduction to 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethane-1,2-diol (CAS No: 2229256-43-1)

1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethane-1,2-diol, identified by the CAS number 2229256-43-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule features a unique structural framework that combines a pyridine ring with an ethane diol moiety linked to a 1H-1,2,4-triazole substituent. Such structural motifs are often explored for their potential biological activities, particularly in the development of novel therapeutic agents.

The compound's relevance stems from its ability to interact with biological targets in a manner that may elicit pharmacological effects. The presence of the pyridine core is well-documented for its role in various bioactive molecules, while the ethane diol functional group introduces hydrophilicity and potential hydrogen bonding capabilities. The incorporation of the 1H-1,2,4-triazole ring adds another layer of complexity, as triazoles are known for their versatility in drug design due to their stability and ability to form hydrogen bonds.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethane-1,2-diol may exhibit interactions with enzymes or receptors involved in metabolic pathways relevant to inflammation and oxidative stress. These interactions could be harnessed for therapeutic purposes, particularly in conditions where modulating such pathways is beneficial.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies may include nucleophilic substitution reactions at the pyridine ring followed by functionalization of the ethane diol group. The introduction of the triazole moiety typically involves cycloaddition reactions between organic azides and alkynes, a process that has been refined over recent years through advances in transition-metal catalysis.

In vitro studies have begun to explore the potential pharmacological properties of 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethane-1,2-diol. Initial assays have shown promising activity in models of cellular proliferation and differentiation, suggesting its utility as a lead compound for further development. Additionally, its solubility profile and metabolic stability make it an attractive candidate for formulation into drug-like entities.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like CAS No: 2229256-43-1. By analyzing large datasets of bioactive compounds, these algorithms can predict potential targets and mechanisms of action with remarkable accuracy. This approach has already led to several breakthroughs in identifying novel therapeutic agents for unmet medical needs.

Future research directions may focus on exploring analogs of 1H-1,2,4-triazol-pyridine ethane diols to optimize their pharmacokinetic profiles and enhance bioavailability. Modifications such as varying substituents on the triazole ring or introducing additional functional groups could yield derivatives with improved efficacy or selectivity. Furthermore, structural modifications aimed at improving binding affinity may be pursued through rational drug design principles.

The growing emphasis on personalized medicine has also influenced the development strategies for compounds like CAS No: 22292564301. By leveraging genomics and proteomics data, researchers can identify specific patient populations that may benefit most from such agents. This personalized approach not only enhances therapeutic outcomes but also reduces unnecessary side effects associated with broad-spectrum treatments.

The role of high-throughput screening (HTS) in identifying bioactive molecules cannot be overstated. HTS platforms have been instrumental in uncovering novel leads like CAS No: 22292564301, enabling rapid assessment of thousands of compounds against various biological targets. Coupled with advances in synthetic chemistry and biocatalysis, HTS has significantly shortened the timeline from discovery to clinical development.

Environmental considerations have also become integral to pharmaceutical research. Sustainable synthesis methods for compounds like CAS No: 22292564301 are being explored to minimize waste and reduce environmental impact. Green chemistry principles emphasize efficiency and safety throughout the synthetic process, ensuring that future drug development aligns with ecological standards without compromising efficacy.

The interplay between academia and industry has fostered collaborative efforts in drug discovery. Academic institutions provide foundational research on molecular interactions and mechanisms of action, while pharmaceutical companies translate these findings into clinical candidates like CAS No: 22292564301. Such collaborations accelerate innovation by combining expertise across disciplines and sharing resources effectively.

Regulatory agencies play a critical role in ensuring that new drugs meet stringent safety and efficacy standards before reaching patients. The regulatory pathway for approval involves rigorous preclinical testing followed by clinical trials designed to assess therapeutic benefits versus risks. For compounds like CAS No: 22292564301, demonstrating robust pharmacological activity alongside favorable pharmacokinetics is essential for regulatory success.

The future landscape of pharmaceutical research is likely to be shaped by interdisciplinary approaches combining chemistry with artificial intelligence (AI). AI-driven platforms can predict molecular properties with unprecedented accuracy, guiding experimental design and reducing reliance on trial-and-error methods. This synergy between computational power and experimental validation promises to revolutionize how drugs are discovered and developed.